Cas no 1253789-98-8 ((S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid)

• Product Name: (S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid
• CAS No: 1253789-98-8
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• MDL: MFCD17011848
• CID: 1103217
• PubChem ID: 49757982
• Update Time: 2025-10-30

(S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid
• (2S)-3-[benzyl(methyl)amino]-2-(phenylmethoxycarbonylamino)propanoic acid
• (2S)-3-[benzyl(methyl)amino]-2-{[(benzyloxy)carbonyl]amino}propanoic acid
• (S)-3-(Benzyl(methyl)amino)-2-(((benzyloxy)carbonyl)amino)propanoic acid
• (S)-3-(BENZYL(METHYL)AMINO)-2-(BENZYLOXYCARBONYLAMINO)PROPAIC ACID
• AG-L-58300
• AK-57054
• CTK6H9362
• KB-05175
• MolPort-016-578-779
• AC3394
• AKOS015839206
• DA-17528
• AMY36448
• 1253789-98-8
• (S)-3-[Benzyl(methyl)amino]-2-(Cbz-amino)propanoic Acid

• MDL： MFCD17011848
• Inchi： 1S/C19H22N2O4/c1-21(12-15-8-4-2-5-9-15)13-17(18(22)23)20-19(24)25-14-16-10-6-3-7-11-16/h2-11,17H,12-14H2,1H3,(H,20,24)(H,22,23)/t17-/m0/s1
• InChI Key： QDDQGJRHJSSZLT-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CN(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

(S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid Security Information

• HazardClass：IRRITANT

Additional information on (S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid

Comprehensive Overview of (S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid (CAS No. 1253789-98-8)

(S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid (CAS No. 1253789-98-8) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its benzyl and methyl functional groups, is widely utilized as a building block for peptide modifications and drug development. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group, makes it invaluable in the synthesis of complex bioactive molecules.

In recent years, the demand for chiral intermediates like (S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid has surged due to advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its role in designing peptide-based therapeutics, which are gaining traction for their high specificity and reduced side effects. The compound's CAS No. 1253789-98-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation studies.

From a synthetic perspective, (S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid serves as a versatile scaffold for introducing N-protected amino acids into peptide chains. Its chiral center ensures enantioselective reactions, a critical factor in developing optically active pharmaceuticals. The benzyloxycarbonyl group is particularly advantageous due to its stability under mild conditions, enabling selective deprotection in multi-step syntheses.

The compound's applications extend to catalysis and asymmetric synthesis, where it acts as a ligand or auxiliary. With the growing emphasis on green chemistry, researchers are exploring eco-friendly methods to produce such intermediates, aligning with global sustainability goals. Searches for "Cbz-protected amino acids" and "chiral building blocks for drug discovery" highlight its prominence in contemporary research.

Quality control and analytical characterization of CAS No. 1253789-98-8 involve advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure the compound's purity and enantiomeric excess, which are crucial for reproducible results in downstream applications. The pharmaceutical industry also prioritizes GMP-compliant synthesis of such intermediates to meet regulatory standards.

In summary, (S)-3-(benzyl(methyl)amino)-2-(benzyloxycarbonylamino)propanoic acid (CAS No. 1253789-98-8) is a pivotal compound in modern organic and medicinal chemistry. Its structural features and functional versatility make it indispensable for developing next-generation therapeutics and innovative synthetic methodologies. As research continues to evolve, this compound will likely remain at the forefront of drug discovery and biomolecular engineering.